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Compound of Interest

Compound Name: ATTO 565 biotin

cat. No.: B15553419

For Research, Scientific, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
ATTO 565 biotin. Adherence to these procedures is critical for maintaining a safe laboratory
environment and ensuring regulatory compliance.

Hazard Assessment

ATTO 565 biotin is not classified as a hazardous substance according to Regulation (EC) No.
1272/2008[1]. However, it is categorized as a combustible solid[2][3]. Therefore, while it does
not present a significant chemical hazard, it should be handled with standard laboratory
precautions.

Personal Protective Equipment (PPE)

Before handling ATTO 565 biotin for disposal, ensure the following personal protective
equipment is worn:

o Eye Protection: Safety glasses or goggles[2][3].
e Hand Protection: Chemical-resistant gloves[2][3].

o Respiratory Protection: A dust mask (e.g., N95 type) is recommended, especially when
handling the solid form to avoid inhalation of dust particles[2][3].

Disposal of Unused Solid ATTO 565 Biotin
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For the disposal of expired or unwanted solid ATTO 565 biotin, follow these steps:

o Consult Institutional Guidelines: Always prioritize your institution's specific waste disposal
protocols. Contact your Environmental Health and Safety (EHS) department for guidance.

o Waste Segregation: Do not mix ATTO 565 biotin with hazardous chemical waste. It should
be disposed of as non-hazardous chemical waste.

o Containerization:

o Place the solid ATTO 565 biotin in a clearly labeled, sealed container.

o The container should be appropriate for solid waste and prevent leakage or spillage.
e Labeling:

o Label the container clearly as "Non-hazardous waste: ATTO 565 biotin".

o Include the date of disposal.

o Collection: Arrange for collection by your institution's waste management service or a
licensed chemical waste collector.

Disposal of Solutions Containing ATTO 565 Biotin

For the disposal of dilute aqueous solutions of ATTO 565 biotin (e.g., from staining
procedures), the following options may be available, subject to institutional approval:

e Collection as Chemical Waste (Recommended):
o Collect the solution in a designated, sealed, and clearly labeled waste container.

o Label the container with the contents, including the approximate concentration of ATTO
565 biotin and the solvent (e.g., "Aqueous solution of ATTO 565 biotin, <1 mg/mL").

o Arrange for pickup by your institution's hazardous waste disposal service.

o Sanitary Sewer Disposal (Requires Institutional Approval):
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o Crucially, verify with your institution's EHS department if this method is permissible. Many
institutions have strict regulations regarding the disposal of any chemicals down the drain.

o If approved, flush the dilute solution down the sanitary sewer with a large volume of water
(at least 20 parts water to 1 part solution) to ensure adequate dilution.

Disposal of Contaminated Labware

For labware (e.g., pipette tips, microfuge tubes, gloves) contaminated with ATTO 565 biotin:

Segregation: Place all contaminated items in a designated waste container separate from
regular trash and hazardous waste.

o Containerization: Use a durable, leak-proof bag or container.

o Labeling: Clearly label the container as "Non-hazardous waste contaminated with ATTO 565
biotin".

» Disposal: Dispose of the container in accordance with your institution's guidelines for non-
hazardous laboratory waste. This may be through incineration or as specialized solid waste.

Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of ATTO
565 biotin waste.
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Start: Identify ATTO 565 Biotin Waste

What is the form of the waste?

Solid lLiquid

Contaminated
Labware

Solid Waste Path {’iquid Waste Path ontaminated Materials Path

Contaminated Labware (gloves, tips, elc,))

:

Place in a designated, labeled waste conbalner)

Unused Solid ATTO 565 Biotin Agueous Solution of ATTO 565 Biotin

Consult Institutional EHS Policy for Liquid Disposal

Sewer Disposal Permitted

(Package in a sealed, labeled conbalner)

Collection Required

Dispose as non-hazardous lab waste via EHS.

Collect in a labeled waste container for EHS pickup. Flush down sanitary sewer with copious amounts of water.

Dispose as non-hazardous chemical waste via EHS.

Click to download full resolution via product page
Caption: Decision workflow for the disposal of ATTO 565 biotin waste.

Disclaimer: This information is intended as a general guide. Researchers are responsible for
following all applicable local, state, and federal regulations, as well as their institution's specific
safety and disposal policies. Always consult the Safety Data Sheet (SDS) and your institution's
EHS department for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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